Cas no 2282672-65-3 (methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate
• CAS No: 2282672-65-3
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 6158620
• PubChem ID: 121205112
• Update Time: 2025-07-21

methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate
• 2282672-65-3
• F1967-2699
• AKOS026713800

• Inchi： 1S/C12H9F3N2O2/c1-19-11(18)10-6-9(16-17-10)7-3-2-4-8(5-7)12(13,14)15/h2-6H,1H3,(H,16,17)
• InChI Key： WSRMRQLBWUJJND-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(C(=O)OC)NN=1)(F)F

Computed Properties

• Exact Mass: 270.06161202g/mol
• Monoisotopic Mass: 270.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Additional information on methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate

Comprehensive Overview of Methyl 3-(3-(Trifluoromethyl)Phenyl)-1H-Pyrazole-5-Carboxylate (CAS No. 2282672-65-3)

Methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 2282672-65-3, this compound belongs to the pyrazole carboxylate family, which is known for its versatile applications in drug discovery and material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate due to its potential as a building block for kinase inhibitors and anti-inflammatory drugs. The compound's carboxylate ester functionality allows for further derivatization, enabling the creation of targeted molecules with improved efficacy and selectivity.

The synthesis of CAS 2282672-65-3 typically involves multi-step reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical methods like HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with industry standards for pharmaceutical intermediates.

From an environmental perspective, the trifluoromethyl group in methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate has been a topic of discussion due to its persistence in ecosystems. However, recent studies highlight its biodegradability under specific conditions, addressing concerns about its long-term impact. This aligns with the growing trend of green chemistry, where researchers prioritize sustainable synthesis routes and eco-friendly alternatives.

In the context of drug discovery, this compound's ability to modulate biological pathways has made it a focal point for investigating treatments for chronic diseases. Its structural motif is frequently explored in cancer research, particularly in targeting aberrant signaling pathways. Additionally, its agrochemical applications include the development of next-generation pesticides with reduced environmental toxicity.

The commercial availability of methyl 3-(3-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate has expanded, with suppliers offering high-purity grades for research and industrial use. Regulatory compliance, such as REACH and GMP certifications, ensures its safe handling and application. As the scientific community continues to explore its potential, this compound remains a key player in advancing innovation across multiple disciplines.